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Compound of Interest

Compound Name: C.I. Mordant Red 7

Cat. No.: B606670 Get Quote

This document provides a detailed protocol for the quantitative determination of gallium(III) ions

in aqueous samples using Eriochrome Red B as a chromogenic reagent. This method is based

on the formation of a stable, colored complex between gallium(III) and Eriochrome Red B,

which can be measured spectrophotometrically.

Principle
Gallium(III) ions react with Eriochrome Red B in a slightly acidic to neutral medium to form a

colored complex. The intensity of the color produced is directly proportional to the

concentration of gallium in the sample. The absorbance of the complex is measured at its

wavelength of maximum absorbance (λmax) and compared to a calibration curve prepared

from standard gallium solutions to determine the concentration of gallium in the unknown

sample. While the precise λmax for the gallium-Eriochrome Red B complex is not specified in

the provided search results, it is expected to be in the visible range, likely between 470 nm and

600 nm, similar to other metal-Eriochrome dye complexes[1]. Experimental determination of the

optimal wavelength is a crucial first step.

Reagents and Materials
Standard Gallium Solution (1000 ppm): Prepare by dissolving a known weight of high-purity

gallium metal in a minimal amount of hydrochloric acid and diluting with deionized water.

Alternatively, commercially available certified gallium standards can be used.
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Working Gallium Standards: Prepare a series of working standards by appropriate dilution of

the stock solution with deionized water.

Eriochrome Red B Solution (0.1% w/v): Dissolve 0.1 g of Eriochrome Red B powder in 100

mL of 95% ethanol[2]. The solution is stable indefinitely when stored in a dark bottle[2].

Buffer Solution (pH 4.0 - 6.0): An acetic acid-sodium acetate buffer is recommended to

maintain the optimal pH for complex formation. Based on similar methods for aluminum, a

pH in the range of 4.1-6.1 is likely optimal[1]. The exact pH should be optimized

experimentally.

Spectrophotometer: A UV-Visible spectrophotometer capable of measuring absorbance in

the 400-700 nm range.

Glassware: Calibrated volumetric flasks, pipettes, and cuvettes.

Experimental Protocol
3.1. Determination of the Wavelength of Maximum Absorbance (λmax)

Pipette a known volume of a standard gallium solution into a volumetric flask.

Add a specific volume of the Eriochrome Red B solution.

Add the buffer solution to adjust the pH to the desired value (e.g., pH 5.0).

Dilute to the mark with deionized water and mix well.

Allow the solution to stand for a recommended time for full color development (e.g., 5-10

minutes)[1].

Scan the absorbance of the solution in the spectrophotometer over a wavelength range of

400-700 nm against a reagent blank (containing all reagents except gallium).

The wavelength at which the maximum absorbance is observed is the λmax for the gallium-

Eriochrome Red B complex.

3.2. Calibration Curve

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://dhanlaldelloyd.tripod.com/ph_indicators.html
https://dhanlaldelloyd.tripod.com/ph_indicators.html
https://geniusjournals.org/index.php/erb/article/download/6346/5286/6113
https://geniusjournals.org/index.php/erb/article/download/6346/5286/6113
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Into a series of 25 mL volumetric flasks, pipette increasing volumes of the working standard

gallium solution (e.g., 0, 1, 2, 5, 10, 15 mL of a 10 ppm solution).

To each flask, add 2.0 mL of the 0.1% Eriochrome Red B solution.

Add 5.0 mL of the buffer solution (optimal pH).

Dilute to the mark with deionized water, mix thoroughly, and allow for color development.

Measure the absorbance of each solution at the predetermined λmax against the reagent

blank.

Plot a graph of absorbance versus the concentration of gallium. This should yield a linear

relationship that follows Beer's Law.

3.3. Analysis of Unknown Sample

Take a suitable aliquot of the sample solution in a 25 mL volumetric flask.

Follow steps 2-5 as described for the calibration curve.

From the measured absorbance of the unknown sample, determine the concentration of

gallium using the calibration curve.

Data Presentation
The following table summarizes the key parameters that need to be experimentally determined

for this analysis.
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Parameter
Recommended
Value/Range

Notes

Wavelength of Max.

Absorbance (λmax)

To be determined

experimentally (expect ~470-

600 nm)

Scan the spectrum of the Ga-

Eriochrome Red B complex

against a reagent blank.

Optimal pH 4.0 - 6.0

An acetic acid-sodium acetate

buffer is suitable. The precise

pH should be optimized for

maximum and stable

absorbance[1].

Reagent Concentration
2.0 mL of 0.1% Eriochrome

Red B per 25 mL final volume

The concentration of the

reagent should be in excess to

ensure all gallium ions form the

complex[1].

Reaction Time 5 - 10 minutes

Allow sufficient time for the

complex formation and color

development to reach

equilibrium[1].

Linearity Range
To be determined

experimentally

The range of gallium

concentrations over which the

absorbance is directly

proportional to the

concentration.

Molar Absorptivity (ε)
To be calculated from the

calibration curve

A measure of how strongly the

complex absorbs light at a

given wavelength.

Limit of Detection (LOD)
To be determined

experimentally

The lowest concentration of

gallium that can be reliably

detected.

Limit of Quantification (LOQ)
To be determined

experimentally

The lowest concentration of

gallium that can be accurately

quantified.
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Interferences
Several metal ions are known to form complexes with Eriochrome Red B and can interfere with

the determination of gallium. Potential interfering ions include Al(III), Fe(III), Cu(II), and other

transition metals[3]. The interference from these ions can be minimized by using appropriate

masking agents. For instance, ascorbic acid can be effective in masking iron[3]. The tolerance

limits for various ions should be investigated during method validation.

Visualization of the Experimental Workflow
The following diagram illustrates the logical workflow for the spectrophotometric analysis of

gallium using Eriochrome Red B.

Caption: Workflow for Gallium Analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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